Cas no 1226455-40-8 (tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate)

• Product Name: tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate
• CAS No: 1226455-40-8
• MF: C₁₇H₂₆ClN₃O₄S
• MW: 403.924042224884
• CID: 5793056
• PubChem ID: 49677183
• Update Time: 2025-10-29

tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F5882-3332
• tert-butyl 4-(2-(3-chlorophenylsulfonamido)ethyl)piperazine-1-carboxylate
• AKOS007043831
• 1226455-40-8
• CCG-358307
• VU0527408-1
• tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate
• tert-butyl 4-[2-[(3-chlorophenyl)sulfonylamino]ethyl]piperazine-1-carboxylate
• YEEQTGYIEOQLMH-UHFFFAOYSA-N
• 1-Piperazinecarboxylic acid, 4-[2-[[(3-chlorophenyl)sulfonyl]amino]ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H26ClN3O4S/c1-17(2,3)25-16(22)21-11-9-20(10-12-21)8-7-19-26(23,24)15-6-4-5-14(18)13-15/h4-6,13,19H,7-12H2,1-3H3
• InChI Key： YEEQTGYIEOQLMH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCCN1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 403.1332552g/mol
• Monoisotopic Mass: 403.1332552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.3Ų

Additional information on tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate (CAS No. 1226455-40-8)

The compound tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate (CAS No. 1226455-40-8) is a specialized piperazine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-chlorobenzenesulfonamide moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) drug development and enzyme inhibition studies.

In recent years, the demand for sulfonamide-based compounds like tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate has surged, driven by their applications in medicinal chemistry and bioconjugation. This compound’s CAS No. 1226455-40-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its chlorobenzenesulfonamide component is particularly noteworthy for its ability to enhance binding affinity in receptor-ligand interactions.

One of the key advantages of tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate is its versatility in organic synthesis. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during reactions, while the piperazine core facilitates further functionalization. This makes it a preferred choice for designing small-molecule inhibitors and protease substrates. Additionally, its 3-chlorobenzenesulfonamide segment is often explored for its potential in anti-inflammatory and antimicrobial applications.

From an industrial perspective, CAS No. 1226455-40-8 is gaining attention for its scalability in multi-step synthesis. Pharmaceutical companies are investigating its use in lead optimization and preclinical development, especially for GPCR-targeted therapies. The compound’s sulfonamide linkage also aligns with trends in fragment-based drug design, where modular building blocks are essential for rapid iteration.

Environmental and safety considerations are critical when handling tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate. While not classified as hazardous, proper laboratory protocols should be followed to ensure safe usage. Researchers often inquire about its solubility profile (e.g., in DMSO or methanol) and storage conditions, which are vital for experimental reproducibility.

In summary, tert-butyl 4-[2-(3-chlorobenzenesulfonamido)ethyl]piperazine-1-carboxylate (CAS No. 1226455-40-8) represents a promising tool for drug discovery and chemical biology. Its structural features and synthetic flexibility position it at the forefront of innovative therapeutic development, addressing contemporary challenges in precision medicine and targeted therapy.